Cas no 2138247-60-4 (1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one)

• Product Name: 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one
• CAS No: 2138247-60-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5810158
• PubChem ID: 165461979
• Update Time: 2025-06-03

1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2138247-60-4
• 1-(propan-2-yl)-1-azaspiro[4.5]decan-4-one
• EN300-785490
• 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C12H21NO/c1-10(2)13-9-6-11(14)12(13)7-4-3-5-8-12/h10H,3-9H2,1-2H3
• InChI Key： YHLAAAMXNRACGF-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)C)C21CCCCC2

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one

Comprehensive Overview of 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one (CAS No. 2138247-60-4): Properties, Applications, and Research Insights

1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one (CAS No. 2138247-60-4) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its azaspiro[4.5]decan-4-one core offers a rigid framework, making it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets due to its balanced lipophilicity and stereochemical complexity.

The compound's spirocyclic architecture is particularly intriguing for designing CNS-active molecules, a hot topic in neuroscience research. Recent studies highlight its relevance in addressing neurodegenerative disorders and GPCR modulation, aligning with growing public interest in brain health therapeutics. Its isopropyl substitution at the nitrogen atom enhances metabolic stability, a critical factor in drug development pipelines frequently searched by medicinal chemists.

From a synthetic perspective, CAS 2138247-60-4 serves as a versatile intermediate for constructing nitrogen-containing heterocycles. Its spiro-fused ring system presents challenges and opportunities in asymmetric synthesis, a trending subject in organic chemistry forums. The compound's ketone functionality allows diverse derivatization, enabling access to chiral amines and biologically active analogs through reductive amination or nucleophilic addition reactions.

In material science, the 1-azaspiro[4.5]decan-4-one moiety contributes to developing advanced polymers with tailored thermal properties. This aligns with industry demands for high-performance materials in electronics and coatings. The compound's rigid bicyclic structure may influence polymer chain dynamics, a subject of intense study in materials informatics platforms.

Analytical characterization of 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one typically involves LC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The CAS registry entry 2138247-60-4 provides crucial reference data for spectral interpretation, supporting its identification in complex matrices. Recent advancements in computational chemistry have enabled better prediction of its conformational preferences, aiding in structure-activity relationship studies.

The environmental fate of spirocyclic compounds like CAS 2138247-60-4 has become a research focus, responding to growing concerns about green chemistry principles. Its biodegradation pathways and ecotoxicological profile are subjects of ongoing investigation, particularly in the context of sustainable pharmaceutical manufacturing - a trending topic in environmental science publications.

Patent literature reveals innovative applications of 1-azaspiro[4.5]decan-4-one derivatives in kinase inhibition and ion channel modulation, areas dominating recent drug discovery searches. The isopropyl-substituted variant (2138247-60-4) shows distinct pharmacokinetic properties compared to its analogs, making it a valuable lead optimization candidate in preclinical studies.

From a regulatory standpoint, proper handling and storage of 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one require standard laboratory safety protocols. While not classified as hazardous, its chemical stability under various conditions remains an important consideration for industrial scale-up processes, a practical concern frequently raised in process chemistry discussions.

The commercial availability of CAS 2138247-60-4 through specialty chemical suppliers has facilitated its adoption in academic and industrial research. Pricing trends and scale-up synthesis methods for this spirocyclic building block are common queries in chemical procurement platforms, reflecting its growing importance in medicinal chemistry workflows.

Emerging research directions for 1-(Propan-2-yl)-1-azaspiro[4.5]decan-4-one include its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design - two cutting-edge areas in drug discovery that dominate recent scientific literature searches. The compound's structural features may enable novel target engagement strategies, particularly in challenging protein-protein interaction targets.